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Compound of Interest

Compound Name: delta-Hexalactone

Cat. No.: B130344 Get Quote

Essential Safety and Handling Guide for delta-
Hexalactone
This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of delta-Hexalactone in a laboratory environment. The following

procedural steps are designed to ensure the safety of researchers, scientists, and drug

development professionals.

Physical and Chemical Properties
A summary of key quantitative data for delta-Hexalactone is provided below for easy

reference.
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Property Value Citations

Molecular Formula C₆H₁₀O₂ [1][2][3][4]

Molecular Weight 114.14 g/mol [1][2][5]

Appearance Colorless, clear oily liquid [2][6]

Boiling Point 110-112 °C @ 15 mmHg [1][3][6][7][8]

Melting Point 18-31 °C [1][3][6][7][8]

Flash Point > 93.3 °C (> 200 °F) [2][6][7][9][10]

Density 1.037 - 1.053 g/mL [2][6][7]

Solubility

Soluble in alcohol, oil,

propylene glycol, and ether.

Immiscible or slightly soluble in

water.

[1][3][7][8]

Operational Plan: Handling and Personal Protective
Equipment (PPE)
Adherence to the following step-by-step protocol is mandatory when handling delta-
Hexalactone to minimize exposure and ensure a safe laboratory environment.

Engineering Controls and Preparation
Ventilation: Always handle delta-Hexalactone in a well-ventilated area.[2][4] Use of a

chemical fume hood is strongly recommended to keep airborne concentrations low.[2]

Eyewash Station: Ensure an eyewash fountain is readily accessible in the immediate work

area.[2]

Remove Contaminants: Keep the work area clear of food, drink, and personal items.[4]

Required Personal Protective Equipment (PPE)
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Eye and Face Protection: Wear chemical splash-resistant safety goggles with side protection

that conform to EU EN166 or OSHA 29 CFR 1910.133 standards.[2][4] A face shield may be

necessary for operations with a higher risk of splashing.[2]

Hand Protection: Wear chemically resistant gloves, such as nitrile or natural rubber gloves.

[2][4][9][11] Inspect gloves for any signs of degradation or puncture before use.[4]

Body Protection: Wear a standard laboratory coat, long-sleeved clothing, and closed-toe

shoes to prevent skin contact.[2][4]

Safe Handling Procedure
Avoid Contact: Take precautions to avoid direct contact with skin and eyes.[2][4]

Avoid Inhalation: Do not breathe fumes, vapors, or mists.[2]

Hygienic Practices: Wash hands thoroughly with soap and water after handling the chemical.

[2][4][8][10] Do not eat, drink, or smoke in the handling area.[2][4]

Container Management: Keep the container tightly closed when not in use and handle with

care.[2][4]
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delta-Hexalactone: Safe Handling Workflow

1. Preparation

2. Don PPE
Work in Fume Hood

Verify Eyewash Access

3. Chemical Handling
Safety Goggles

Chemical-Resistant Gloves
Lab Coat

4. Decontamination
Avoid Skin/Eye Contact

Avoid Inhalation
Keep Container Closed

5. Waste Disposal
Wipe Down Surfaces

Wash Hands Thoroughly
Remove PPE

End Process
Collect in Labeled Container

Follow Local Regulations

Click to download full resolution via product page

Caption: Workflow for safe handling of delta-Hexalactone.

Spill, First Aid, and Disposal Plan
Immediate and appropriate action is critical in the event of an exposure or spill.

Spill Containment and Cleanup

Safety Operating Guide

Check Availability & Pricing
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Isolate and Ventilate: Eliminate all sources of ignition and ensure the area is well-ventilated.

[9]

Containment: Prevent further leakage or spillage if it is safe to do so.[2] Do not allow the

chemical to enter drains or waterways.[2]

Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or earth) and place it

into a suitable, labeled container for chemical waste disposal.[2]

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[2][9] Remove contact lenses if present and

easy to do.[2][5][9][10] If eye irritation persists, seek immediate medical attention.[2][5][9][10]

Skin Contact: Remove contaminated clothing immediately.[2] Flush the affected skin with

plenty of soap and water.[2][8] If skin irritation occurs, get medical advice.[2][8]

Inhalation: Move the affected person to fresh air and keep them at rest in a position

comfortable for breathing.[2] If the person feels unwell, call a poison control center or doctor.

[2]

Ingestion: Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate

medical attention.[2]

Waste Disposal
Regulations: All waste materials must be disposed of in accordance with federal, state, and

local environmental regulations.[2]

Procedure: Dispose of unused product and contaminated materials in a designated and

approved waste disposal facility.[2] Do not reuse empty containers; they should be disposed

of as unused product.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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